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Introduction

MW-150 hydrochloride (also known as MW01-18-150SRM) is a potent, selective, and central

nervous system (CNS) penetrant small molecule inhibitor of p38α mitogen-activated protein

kinase (MAPK).[1][2][3] The p38α MAPK signaling pathway plays a critical role in the

inflammatory response of glial cells (astrocytes and microglia).[4] In various CNS disorders,

over-activation of this pathway in glia leads to the excessive production of proinflammatory

cytokines and neuroinflammation, contributing to synaptic dysfunction and disease

progression.[4][5][6] MW-150 attenuates this neuroinflammatory response by selectively

inhibiting p38α MAPK, thereby blocking the downstream phosphorylation of substrates like

MAPK-activated protein kinase 2 (MK2) and reducing the production of key inflammatory

mediators such as Interleukin-1 beta (IL-1β).[1][2]

These properties make MW-150 a valuable research tool for studying neuroinflammatory

processes in vitro using primary glial cell cultures. Its application allows for the controlled

investigation of the p38α MAPK pathway's role in glial activation and its potential as a

therapeutic target for neurological and neuropsychiatric disorders.[5]

Mechanism of Action

In activated glial cells, various stressors or inflammatory stimuli (e.g., lipopolysaccharide, LPS)

trigger the p38α MAPK signaling cascade. Activated p38α MAPK phosphorylates downstream

targets, including MK2, which in turn leads to the stabilization of mRNAs for proinflammatory

cytokines and their subsequent synthesis and release. MW-150 binds to the active site of p38α
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MAPK, preventing the phosphorylation of its substrates and thereby suppressing the

inflammatory cascade.[1][4]

Quantitative Data Summary
The following table summarizes the key in vitro efficacy data for MW-150 in glial cells.

Parameter Value Cell System Description

Ki 101 nM N/A
Inhibitor constant for

p38α MAPK.[1][2][3]

IC50 (p-MK2) 332 nM Activated Glia

Concentration

required to inhibit 50%

of the phosphorylation

of the endogenous

p38α MAPK

substrate, MK2.[1][2]

IC50 (IL-1β) 936 nM Activated Glia

Concentration

required to inhibit 50%

of the production of

the proinflammatory

cytokine IL-1β.[1][2]

Visualizations
Signaling Pathway of p38α MAPK Inhibition by MW-150
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Experimental Workflow

Downstream Analysis

Isolate Primary Glial Cells
(Neonatal Mouse Cortex)

Culture Mixed Glia
(7-10 days to confluence)

Induce Neuroinflammation
(e.g., LPS stimulation)

Treat with MW-150
(Concentration Range)

Collect Supernatant & Cell Lysates

ELISA:
Measure IL-1β, TNF-α levels

Supernatant

Western Blot:
Measure p-MK2 / MK2 levels

Lysates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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